5-Acetamido-2,4,6-triiodoisophthaloyl dichloride

• IUPAC Name: 5-acetamido-2,4,6-triiodobenzene-1,3-dicarbonyl chloride
• InChI: InChI=1S/C10H4Cl2I3NO3/c1-2(17)16-8-6(14)3(9(11)18)5(13)4(7(8)15)10(12)19/h1H3,(H,16,17)
• InChI Key: HYGGDKPPAGGKNN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)Cl)I)C(=O)Cl)I
• Molecular Formula: C10H4Cl2I3NO3
• DSSTOX Substance ID: DTXSID30456430
• Molecular Weight: 637.76 g/mol
• CAS RN: 31122-75-5

Description

5-Acetamido-2,4,6-triiodoisophthaloyl dichloride (AI3Cl2) is a versatile reagent that can be used in the synthesis of various organic and inorganic compounds. It is a colorless, crystalline solid that is soluble in water and alcohol. AI3Cl2 has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It has been found to be an effective reagent for the synthesis of various compounds, including polymers, peptides, and nucleotides.

Scientific Research Applications

Synthesis in Radiographic Contrast Agents

5-Acetamido-2,4,6-triiodoisophthaloyl dichloride is involved in the synthesis of radiographic contrast agents. A study by Haarr et al. (2018) demonstrated its role in the preparation of iodixanol, a commonly used contrast agent in X-ray imaging. The research highlighted the synthesis of a precursor compound, emphasizing the critical role of this compound in producing minor byproducts during iodixanol synthesis (Haarr et al., 2018).

Pharmaceutical Applications

In the pharmaceutical industry, this compound is used as a starting material in the synthesis of various drugs. Guo-jun (2012) described its use in creating iohexol, another contrast agent, demonstrating its versatility and importance in the development of diagnostic tools (Guo-jun, 2012).

Development of Non-Ionic Contrast Media

The compound also played a significant role in the evolution of non-ionic contrast media. Haavaldsen's research (1980) delved into the development of various non-ionic monomeric iodinated compounds, including this compound, to reduce the hypertonicity of aqueous solutions in contrast media (Haavaldsen, 1980).

Safety and Hazards

The safety and hazards associated with 5-Acetamido-2,4,6-triiodoisophthaloyl dichloride are not well-documented in the literature. It is recommended to handle this compound with appropriate safety measures.

Mechanism of Action

Target of Action

The primary target of 5-Acetamido-2,4,6-triiodoisophthaloyl dichloride is the desialylated glycoprotein receptor . This receptor plays a crucial role in various biological processes, including cell-cell interaction, immune response, and pathogen recognition .

Mode of Action

This compound interacts with its target by binding to the desialylated glycoprotein receptor . This interaction triggers a series of biochemical reactions that lead to changes in cellular functions .

Biochemical Pathways

It is known that the compound’s interaction with the desialylated glycoprotein receptor can influence various cellular processes .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific biological context in which it is used. The compound’s interaction with the desialylated glycoprotein receptor can lead to changes in cellular functions .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its target .

Synthesis routes and methods I

Procedure details

5-Amino-2,4,6-triiodoisophthaloyl chloride (190 g,0.32 g-mole) prepared as in Example 1 is dissolved in 475 ml of N,N-dimethylacetamide (DMAc) (dried over molecular sieves), and the solution is stirred and cooled to 0°-3° C. Acetyl chloride (75.1 g, 68 ml, 0.96 g-mole) is added dropwise over a period of 100 minutes, keeping the temperature between 0° C. and 3° C. The ice bath is removed and the solution is stirred overnight at room temperature (20°-25° C.). An additional charge of acetyl chloride (8.5 g, 0.11 g-mole) is added, and the mixture is stirred overnight (23 hours). The product (a creamy white sold) precipitates during this time. The mixture is cooled to 0°-5° C. and filtered while cold. After rinsing with three 100-ml portions of hexane on the funnel, the solution is stirred with three 200-ml portions of cold hexane for 10 minutes each time, collected by suction filtration, and dried in a vacuum desiccator (183 g, 90% yield). The product shows one major spot by TLC analysis.

Synthesis routes and methods II

Procedure details

A mixture of 50 ml. of acetic anhydride and 0.1 ml. of conc. sulfuric acid was stirred at room temperature for 5 minutes. To this mixture was added 15 g. (0.025 mole) of 5-amino-2,4,6-triiodoisophthaloyl chloride in one portion and stirring was continued at room temperature for one hour. The mixture was stored overnight at 0°. Filtration furnished 16 g. of solid material. The product was recrystallized from ethyl acetate to furnish 10 g. (63%) of pure product. The compound was shown to be pure by tlc (silica plate-benzene/acetone 80/20).

Synthesis routes and methods III

Procedure details

To 2,4,6-triiodo-5-amino-isophthalic acid dichloride (150 g; 0.252 mole) in DMAC (300 ml) is added acetyl chloride (80 ml; 4 times the theoretical amount). The mixture is stirred overnight in an ice-water bath. It is then poured over water (1.5 liter). The resulting material is then filtered and washed twice with water, after which it is dried in an oven at 45° C, to give 159 g of product (i.e., in a yield of 99%).